Cas no 1344945-49-8 ((1S)-1-(2,4-DIBROMOPHENYL)ETHAN-1-AMINE)

• Product Name: (1S)-1-(2,4-DIBROMOPHENYL)ETHAN-1-AMINE
• CAS No: 1344945-49-8
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• CID: 5581446
• PubChem ID: 78930254
• Update Time: 2025-10-31

(1S)-1-(2,4-DIBROMOPHENYL)ETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,4-DIBROMOPHENYL)ETHAN-1-AMINE
• (S)-1-(2,4-Dibromophenyl)ethan-1-amine
• Benzenemethanamine, 2,4-dibromo-α-methyl-, (αS)-
• EN300-1910492
• 1344945-49-8
• AKOS017357211
• CS-0266648

• Inchi： 1S/C8H9Br2N/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key： JQULRPNELBTLIO-YFKPBYRVSA-N
• SMILES： BrC1C=C(C=CC=1[C@H](C)N)Br

Computed Properties

• Exact Mass: 278.90813g/mol
• Monoisotopic Mass: 276.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.754±0.06 g/cm3(Predicted)
• Boiling Point: 314.4±27.0 °C(Predicted)
• pka: 8.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (1S)-1-(2,4-DIBROMOPHENYL)ETHAN-1-AMINE

Chemical Profile of (1S)-1-(2,4-Dibromophenyl)ethan-1-amine (CAS No. 1344945-49-8)

(1S)-1-(2,4-Dibromophenyl)ethan-1-amine, identified by its CAS number 1344945-49-8, is a significant compound in the field of pharmaceutical chemistry and molecular biology. This enantiomerically pure amine derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and synthetic chemistry. The presence of two bromine atoms at the 2 and 4 positions of the phenyl ring introduces a high degree of electronic and steric tunability, making it a valuable building block for designing novel bioactive molecules.

The compound's stereochemistry, specifically the (1S) configuration at the chiral center, plays a crucial role in determining its biological activity. In modern drug design, the precise control of stereochemistry is essential for achieving optimal pharmacological effects while minimizing adverse reactions. The (1S)-configuration of this amine has been studied extensively in recent years, revealing its potential as a key intermediate in the synthesis of chiral drugs that target specific biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Molecular docking studies have shown that (1S)-1-(2,4-Dibromophenyl)ethan-1-amine can effectively interact with enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. These findings align with the growing interest in developing small-molecule modulators that exploit similar structural motifs.

In the realm of medicinal chemistry, the brominated phenyl ring serves as a versatile handle for further functionalization. Techniques such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations allow for the introduction of diverse substituents, enabling the creation of libraries of derivatives with tailored properties. This flexibility has made (1S)-1-(2,4-Dibromophenyl)ethan-1-amine a preferred starting material for high-throughput screening campaigns aimed at identifying lead compounds for therapeutic development.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of a biphenyl derivative followed by chiral resolution or asymmetric synthesis to achieve the desired enantiomer. The use of advanced catalytic systems has improved the efficiency and scalability of these processes, reducing both cost and environmental impact.

Current research is exploring novel applications of (1S)-1-(2,4-Dibromophenyl)ethan-1-amine in areas beyond traditional pharmaceuticals. For instance, its incorporation into materials science has led to the development of functional polymers with enhanced thermal stability and mechanical properties. Additionally, its ability to act as a ligand in coordination chemistry has opened doors for designing metal-organic frameworks (MOFs) with specific adsorption capabilities.

The compound's role in addressing global health challenges has also been highlighted in recent scientific literature. By serving as a scaffold for antiviral and antibacterial agents, it contributes to efforts aimed at combating emerging infectious diseases. Collaborative initiatives between academic institutions and pharmaceutical companies are leveraging its unique chemical features to develop next-generation therapeutics.

Regulatory considerations play a vital role in ensuring the safe and responsible use of this chemical entity. Compliance with international guidelines on chemical safety and environmental stewardship is paramount for researchers and industrial manufacturers alike. Continuous monitoring of its applications helps in identifying potential risks while maximizing benefits across various sectors.

Future directions in the study of (1S)-1-(2,4-Dibromophenyl)ethan-1-amine include exploring its potential in personalized medicine through structure-based drug design approaches. Advances in genomics and proteomics are providing new insights into disease mechanisms, which can be translated into more targeted therapies using this compound as a core structure. Such innovations hold promise for improving patient outcomes in precision healthcare paradigms.